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Compound of Interest |

Compound Name: 1-Chloroethane
CAS No.: 16520-13-1
Cat. No.: B12647930
Get Quote
. J

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for 1-chloroethane (CHsCH2CI). It is intended
for researchers, scientists, and professionals in drug development and related fields, offering a
detailed examination of the molecule's spectroscopic characteristics, experimental protocols for
data acquisition, and a visual representation of key concepts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. For 1-chloroethane, both proton (*H) and carbon-13
(3C) NMR spectra are informative.

'H NMR Spectroscopy

The 'H NMR spectrum of 1-chloroethane is characterized by two distinct signals,
corresponding to the two different chemical environments of the protons. The methyl (-CH3)
protons are adjacent to a methylene (-CH2) group, and the methylene protons are adjacent to
both a methyl group and the electronegative chlorine atom.
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Data Summary:

Chemical Shift () Multiplicity Integration Assighment
~1.48 ppm Triplet (t) 3H -CHs
~3.57 ppm Quartet (q) 2H -CH:CI

Experimental Protocol:

A typical *H NMR spectrum of 1-chloroethane is recorded on a 300 MHz spectrometer.[1] The
sample is prepared by dissolving 1-chloroethane in a deuterated solvent, commonly
chloroform-d (CDCIs) or carbon tetrachloride (CCla), with tetramethylsilane (TMS) added as an
internal standard (& = 0.00 ppm).[2] The resulting solution is then transferred to an NMR tube
for analysis. Data acquisition involves a standard single-pulse experiment, with a sufficient
number of scans to achieve a good signal-to-noise ratio.

IH NMR Splitting Pattern:

The observed splitting patterns are a result of spin-spin coupling between adjacent non-

equivalent protons, following the n+1 rule.

Signal for -CH2Cl

J-coupling [ Methylene Protons (-CH2Cl) ] Quartet (n+1 = 3+1 = 4)
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Caption: Spin-spin coupling in 1-chloroethane.

3C NMR Spectroscopy

The 13C NMR spectrum of 1-chloroethane displays two signals, corresponding to the two
carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the

attached chlorine atom.

Data Summary:

Chemical Shift () Assignment
~18 ppm -CHs
~40 ppm -CH:CI

Experimental Protocol:

The 13C NMR spectrum is typically acquired on a 75 MHz spectrometer using a proton-
decoupled pulse sequence. The sample is prepared similarly to that for *H NMR, using a
deuterated solvent like CDClIs.[3] Due to the low natural abundance of the 13C isotope, a
greater number of scans is usually required to obtain a spectrum with a good signal-to-noise
ratio.

13C NMR Workflow:
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Caption: 13C NMR experimental workflow.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which
corresponds to its vibrational modes. The IR spectrum of 1-chloroethane reveals characteristic
absorption bands for its functional groups.

Data Summary:
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Wavenumber (cm~—?) Vibration Type Functional Group
2850-3000 C-H stretch -CHs, -CH2-

1450 C-H bend (scissoring) -CHa2-

1380 C-H bend (umbrella) -CHs

650-750 C-Cl stretch C-Cl

Experimental Protocol:

The gas-phase FTIR spectrum of 1-chloroethane can be obtained using a Fourier Transform
Infrared (FTIR) spectrometer.[4] The sample is introduced into a gas cell with a defined path
length. A background spectrum of the empty cell is first recorded, followed by the spectrum of
the sample. The final absorbance spectrum is obtained by ratioing the sample spectrum
against the background spectrum. For the spectrum referenced, the gas was at a pressure of
100 mmHg, with N2 added to a total pressure of 600 mmHg, in a 5 cm path length cell.[5]

IR Spectroscopy Signal Generation:

(IR SourceHnterferometeHSample (1—ChIoroethane))—»(DetectoHComputer (Fourier Transform) IR Spectrum

Click to download full resolution via product page

Caption: FTIR experimental setup.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ionized molecules. The mass spectrum of 1-chloroethane provides information about its
molecular weight and fragmentation pattern.

Data Summary:
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m/z lon Relative Abundance
64 [CH3CH23>ClI]*s (Molecular lon)  High
66 [CH3CH237Cl]*e (M+2 Isotope 113 of m/z 64
Peak)
49 [CH235CI]* Moderate
51 [CH2?"CI]* ~1/3 of m/z 49
29 [CH3CH2]* High
27 [C2Hs]*+ High

Experimental Protocol:

The mass spectrum of 1-chloroethane is typically obtained using an electron ionization (El)
mass spectrometer. Gaseous 1-chloroethane is introduced into the ion source, where it is
bombarded with a beam of high-energy electrons (typically 70 eV).[6][7] This causes the
molecule to ionize and fragment. The resulting ions are then accelerated and separated by a
mass analyzer according to their m/z ratio, and finally detected.

Mass Spectrometry Fragmentation Pathway:

( )

- *CHs - «Cl

-H2

( [C2H3]* (m/z 27) )
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Caption: Fragmentation of 1-chloroethane in MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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